molecular formula C6H10O3 B8544116 3-Hydroxy-4,4-dimethyl-gamma-butyrolactone

3-Hydroxy-4,4-dimethyl-gamma-butyrolactone

Cat. No.: B8544116
M. Wt: 130.14 g/mol
InChI Key: SIEVQTNTRMBCHO-UHFFFAOYSA-N
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Description

3-Hydroxy-4,4-dimethyl-gamma-butyrolactone is a useful research compound. Its molecular formula is C6H10O3 and its molecular weight is 130.14 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H10O3

Molecular Weight

130.14 g/mol

IUPAC Name

4-hydroxy-5,5-dimethyloxolan-2-one

InChI

InChI=1S/C6H10O3/c1-6(2)4(7)3-5(8)9-6/h4,7H,3H2,1-2H3

InChI Key

SIEVQTNTRMBCHO-UHFFFAOYSA-N

Canonical SMILES

CC1(C(CC(=O)O1)O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

In dioxane, 2-hydroxy-4,4-dimethyl-γ-butyrolactone prepared in the same manner as in Production Example 10 was subjected to a reaction (dehydration reaction) with equivalent P2O5 at room temperature to yield a corresponding α,β-unsaturated-γ-butyrolactone in a yield of 30%. The prepared α,β-unsaturated-γ-butyrolactone was then allowed to react with m-chloroperbenzoic acid (MCPBA) in methylene chloride at room temperature to yield 2,3-epoxy-4,4-dimethyl-γ-butyrolactone in a yield of 85%. Hydrogen was bubbled in a mixture of 10 mmole of the above-prepared 2,3-epoxy-4,4-dimethyl-γ-butyrolactone, 1 g of a 5% by weight Pd-C, and 20 ml of tetrahydrofuran at room temperature for 11 hours. The reaction mixture was filtrated and was concentrated, and the concentrate was subjected to column chromatography on a silica gel to yield 3-hydroxy-4,4-dimethyl-γ-butyrolactone in a yield of 63%.
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